Cas no 22609-02-5 (Ethanone, 1-(6-chloro-2-methyl-4-phenyl-3-quinolinyl)-)

• Product Name: Ethanone, 1-(6-chloro-2-methyl-4-phenyl-3-quinolinyl)-
• CAS No: 22609-02-5
• MF: C₁₈H₁₄ClNO
• MW: 295.762863636017
• CID: 1410883
• PubChem ID: 672262
• Update Time: 2025-04-20

Ethanone, 1-(6-chloro-2-methyl-4-phenyl-3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6-chloro-2-methyl-4-phenyl-3-quinolinyl)-
• 1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)ethanone
• 6-chloro-3-acetyl-2-methyl-4-phenyl-quinoline
• Z57110708
• DTXSID50350047
• NCGC00321449-01
• UPCMLD0ENAT5605099:001
• AB01316709-02
• SR-01000420395-1
• 1-(6-Chloro-2-methyl-4-phenyl-3-quinolyl)ethanone
• AKOS001263867
• SR-01000420395
• 6-chloro-3-acetyl-2-methyl-4-phenylquinoline
• CHEMBL3920327
• 22609-02-5
• SCHEMBL2820951
• ITFUMFBPBDGSPW-UHFFFAOYSA-N
• 1-(6-chloro-2-methyl-4-phenyl-3-quinolinyl)ethanone
• DB-307021

• Inchi： 1S/C18H14ClNO/c1-11-17(12(2)21)18(13-6-4-3-5-7-13)15-10-14(19)8-9-16(15)20-11/h3-10H,1-2H3
• InChI Key： ITFUMFBPBDGSPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C=CC=CC=1)C(C(C)=O)=C(C)N=2

Computed Properties

• Exact Mass: 295.07652
• Monoisotopic Mass: 295.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96